Cas no 2319635-06-6 (N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide)

• Product Name: N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide
• CAS No: 2319635-06-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5862912
• PubChem ID: 134161564
• Update Time: 2025-06-09

N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040705251
• N-((6-cyclopropylpyridin-3-yl)methyl)furan-2-carboxamide
• 2319635-06-6
• N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide
• F6573-5157

• Inchi： 1S/C14H14N2O2/c17-14(13-2-1-7-18-13)16-9-10-3-6-12(15-8-10)11-4-5-11/h1-3,6-8,11H,4-5,9H2,(H,16,17)
• InChI Key： RNZODTMGMASJDC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1=CN=C(C=C1)C1CC1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide

Introduction to N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide (CAS No: 2319635-06-6)

N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2319635-06-6, represents a fusion of structural complexity and potential therapeutic applications. The molecular structure incorporates a pyridine ring substituted with a cyclopropyl group, linked to a furan moiety through an amide bond. This unique arrangement not only contributes to the compound's distinct chemical properties but also opens up avenues for exploring its biological activities.

The core of this compound lies in its N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide backbone, which is designed to interact with biological targets in a highly specific manner. The presence of the cyclopropyl group enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. This feature is particularly crucial in drug design, as it can significantly influence the compound's pharmacokinetic profile. Additionally, the amide functionality provides a site for further chemical modifications, allowing researchers to fine-tune the compound's properties for optimal biological activity.

In recent years, there has been a growing interest in developing novel compounds that can modulate various biological pathways. The furan moiety in N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide has been identified as a key structural element that can contribute to its pharmacological effects. Furan derivatives have shown promise in several therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The combination of the pyridine and furan rings in this compound suggests potential interactions with enzymes and receptors involved in these pathways.

One of the most compelling aspects of N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide is its potential as a lead compound for further drug development. The structural features of this molecule make it an attractive candidate for medicinal chemists looking to design drugs with improved efficacy and reduced side effects. The cyclopropyl group, in particular, has been implicated in enhancing binding affinity to certain biological targets. This has been observed in various drug candidates where cyclopropyl-substituted molecules have demonstrated higher potency compared to their non-substituted counterparts.

The synthesis of N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridine derivative, followed by the introduction of the cyclopropyl group. Subsequent steps involve forming the amide bond with the furan moiety. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve efficiency and scalability.

Recent studies have begun to explore the biological activity of N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide using both in vitro and in vivo models. Initial findings suggest that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. The ability of this molecule to interact with specific biological targets has opened up new avenues for therapeutic intervention. Researchers are particularly interested in its potential as an anti-proliferative agent, given the observed effects on cell growth and survival pathways.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide is no exception. Preclinical studies are being conducted to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for understanding how the compound behaves within the body and for identifying any potential toxicities or side effects.

In addition to its therapeutic potential, N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide also represents an important advancement in synthetic chemistry. The challenges associated with its synthesis have driven innovation in chemical methodologies, contributing to the broader field of organic chemistry. The successful development of this compound serves as a testament to the power of interdisciplinary research, combining insights from medicinal chemistry, biochemistry, and chemical engineering.

The future prospects for N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide are bright, with ongoing research aimed at optimizing its properties for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, N-[(6-cyclopropylpyridin-3-yl)methyl]furan-2-carboxamide (CAS No: 2319635-06-6) is a remarkable compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of drug discovery efforts.